Cas no 149367-82-8 (5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione)
149367-82-8 structure
Product Name:5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
CAS No:149367-82-8
MF:C9H11N3S
MW:193.268739938736
CID:100251
Update Time:2023-08-02
5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Chemical and Physical Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-
- 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-(9CI)
- 5-(dimethylamino)-1,3-dihydrobenzimidazole-2-thione
- 5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
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- Inchi: 1S/C9H11N3S/c1-12(2)6-3-4-7-8(5-6)11-9(13)10-7/h3-5H,1-2H3,(H2,10,11,13)
- InChI Key: FYYXHXCCYXEHNR-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC(=CC=2N1)N(C)C
Computed Properties
- Exact Mass: 193.067
- Monoisotopic Mass: 193.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 59.4
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 336.7±44.0 °C(Predicted)
- pka: 10.47±0.30(Predicted)
5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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